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Compound of Interest

Compound Name: PD168393

Cat. No.: B1684512 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility issues with PD168393, a potent and

selective inhibitor of the EGFR tyrosine kinase.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving PD168393?

A1: The recommended solvent for creating stock solutions of PD168393 is dimethyl sulfoxide

(DMSO).[1][2][3] PD168393 is highly soluble in DMSO.[1][2][3] It is practically insoluble in water

and has limited solubility in ethanol.[1][3] For in vivo experiments, specific formulations

involving solvents like PEG300, Tween-80, and saline may be required.[4][5]

Q2: I've added the powdered PD168393 to DMSO, but it's not fully dissolving. What should I

do?

A2: If you observe that PD168393 is not completely dissolving in DMSO at room temperature,

you can employ the following techniques to aid dissolution:

Warming: Gently warm the solution at 37°C for approximately 10 minutes.[1][6]

Sonication: Use an ultrasonic bath to agitate the solution for a short period.[1][6]
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These methods can help overcome the initial energy barrier for dissolution, especially when

preparing higher concentration stock solutions.[1][6]

Q3: I noticed precipitation after diluting my PD168393 DMSO stock solution in my aqueous cell

culture medium. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution." It occurs because

PD168393 is poorly soluble in aqueous solutions.[1] To mitigate this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤ 0.1%) to maintain cell viability and minimize solvent effects.

Serial Dilutions: Perform serial dilutions of your high-concentration DMSO stock solution in

your cell culture medium. Add the diluted inhibitor dropwise to your final volume of medium

while gently vortexing or swirling to ensure rapid and even distribution.

Pre-warm Medium: Adding the inhibitor to pre-warmed cell culture medium can sometimes

help maintain solubility.

Q4: How should I store my PD168393 powder and stock solutions?

A4: Proper storage is crucial for maintaining the stability and activity of PD168393.

Powder: The solid form of PD168393 should be stored at -20°C.[1][2]

Stock Solutions: Aliquot your DMSO stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[2][3] These aliquots should be stored at -20°C or -80°C.[2][3]

Stock solutions are reported to be stable for up to 3 months at -20°C[2] or even up to a year

at -80°C.[3] It is generally not recommended to store solutions for long-term use.[1]

Quantitative Solubility Data
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥18.45 mg/mL[1][6] ≥50 mM

Some sources report

higher solubility, up to

200 mg/mL.[2] Use of

fresh, moisture-free

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[3]

Ethanol ≥1 mg/mL[1] ≥2.7 mM

Requires gentle

warming and

sonication to achieve

this concentration.[1]

Water Insoluble[1][3] - Not a suitable solvent.

Molecular Weight of PD168393: 369.22 g/mol [1][2][3]

Experimental Protocols
Protocol for Preparing a 10 mM PD168393 Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of PD168393 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.69 mg of PD168393.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the vial

containing the PD168393 powder.

Dissolution: Vortex the solution thoroughly. If complete dissolution is not achieved, proceed

with the following steps.

Warming (Optional): Place the vial in a 37°C water bath for 10 minutes.
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Sonication (Optional): Place the vial in an ultrasonic bath for 5-10 minutes.

Confirmation: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in appropriate

vials. Store the aliquots at -20°C or -80°C.
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Start: Dissolving PD168393

What is the intended solvent?

Use DMSO for stock solution

Stock Solution

Insoluble in aqueous media.
Dilute from DMSO stock.

Working Solution (e.g., Media)

Is the compound fully dissolved in DMSO?

Action:
- Warm to 37°C

- Sonicate

No

Solution is ready for use.
Store properly.

Yes

Yes No

Re-check for dissolution

Consult Technical Support.
Consider purity/quality.

No Yes

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving PD168393.
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1. Weigh PD168393 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Check for complete dissolution

5. Optional: Warm/Sonicate if needed

Not Dissolved

6. Aliquot into single-use vials

Dissolved

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a PD168393 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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